molecular formula C10H11NO3 B2949272 4-[2-(Methylamino)-2-oxoethyl]benzoic acid CAS No. 2344685-24-9

4-[2-(Methylamino)-2-oxoethyl]benzoic acid

Cat. No. B2949272
CAS RN: 2344685-24-9
M. Wt: 193.202
InChI Key: YPRZYKHZGFQSPK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

“4-[2-(Methylamino)-2-oxoethyl]benzoic acid” is a chemical compound with the molecular formula C11H13O3N1S1 . It is provided to early discovery researchers as part of a collection of unique chemicals .


Molecular Structure Analysis

The molecular structure of “4-[2-(Methylamino)-2-oxoethyl]benzoic acid” can be represented by the SMILES string O=C(O)C1=CC=C(C=C1)CSCC(NC)=O . This indicates that the compound contains a benzoic acid group attached to a methylamino group via a sulfur-containing linkage .

Scientific Research Applications

Pharmaceutical Applications

This compound is crucial in the synthesis of Dabigatran , an anticoagulant medication used to reduce the risk of stroke and blood clots in patients with atrial fibrillation and deep vein thrombosis. It acts as a vital intermediate in the manufacturing process of Dabigatran .

Industrial Applications

It is also utilized in peptide synthesis .

Safety and Hazards

The safety data sheet for a similar compound, “Methyl 4-aminobenzoate”, indicates that it may cause skin and eye irritation, and may be harmful if inhaled or absorbed through the skin . It’s important to handle “4-[2-(Methylamino)-2-oxoethyl]benzoic acid” with appropriate safety precautions, including the use of personal protective equipment .

Future Directions

The future directions for research on “4-[2-(Methylamino)-2-oxoethyl]benzoic acid” are not clear from the available information. Given its unique structure, it could potentially be of interest in the development of new pharmaceuticals or other chemical products .

Mechanism of Action

As for pharmacokinetics, the compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties would be influenced by factors such as its chemical structure, solubility, stability, and the presence of functional groups. For instance, the carboxylic acid group in the compound could potentially undergo metabolism in the body, possibly through processes such as conjugation .

properties

IUPAC Name

4-[2-(methylamino)-2-oxoethyl]benzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H11NO3/c1-11-9(12)6-7-2-4-8(5-3-7)10(13)14/h2-5H,6H2,1H3,(H,11,12)(H,13,14)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YPRZYKHZGFQSPK-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNC(=O)CC1=CC=C(C=C1)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H11NO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

193.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-[2-(Methylamino)-2-oxoethyl]benzoic acid

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